Cas no 1368555-14-9 (1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid)
1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-carboxylic acid, 1-(2-hydroxyethyl)-3-(2-thienyl)-
- 1-(2-Hydroxyethyl)-3-(thiophen-2-yl)-1h-pyrazole-5-carboxylic acid
- 1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid
-
- Inchi: 1S/C10H10N2O3S/c13-4-3-12-8(10(14)15)6-7(11-12)9-2-1-5-16-9/h1-2,5-6,13H,3-4H2,(H,14,15)
- InChI Key: IDLOLGVGTVOSNA-UHFFFAOYSA-N
- SMILES: N1(CCO)C(C(O)=O)=CC(C2SC=CC=2)=N1
Experimental Properties
- Density: 1.50±0.1 g/cm3(Predicted)
- Boiling Point: 500.5±50.0 °C(Predicted)
- pka: 3.36±0.36(Predicted)
1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H120091-100mg |
1-(2-Hydroxyethyl)-3-(thiophen-2-yl)-1h-pyrazole-5-carboxylic acid |
1368555-14-9 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | H120091-500mg |
1-(2-Hydroxyethyl)-3-(thiophen-2-yl)-1h-pyrazole-5-carboxylic acid |
1368555-14-9 | 500mg |
$ 250.00 | 2022-06-04 | ||
| TRC | H120091-1g |
1-(2-Hydroxyethyl)-3-(thiophen-2-yl)-1h-pyrazole-5-carboxylic acid |
1368555-14-9 | 1g |
$ 390.00 | 2022-06-04 | ||
| Life Chemicals | F2198-0887-0.25g |
1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid |
1368555-14-9 | 95%+ | 0.25g |
$243.0 | 2023-09-06 | |
| Life Chemicals | F2198-0887-0.5g |
1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid |
1368555-14-9 | 95%+ | 0.5g |
$256.0 | 2023-09-06 | |
| Life Chemicals | F2198-0887-1g |
1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid |
1368555-14-9 | 95%+ | 1g |
$270.0 | 2023-09-06 | |
| Life Chemicals | F2198-0887-2.5g |
1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid |
1368555-14-9 | 95%+ | 2.5g |
$540.0 | 2023-09-06 | |
| Life Chemicals | F2198-0887-5g |
1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid |
1368555-14-9 | 95%+ | 5g |
$810.0 | 2023-09-06 | |
| Life Chemicals | F2198-0887-10g |
1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid |
1368555-14-9 | 95%+ | 10g |
$1134.0 | 2023-09-06 |
1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid
Research Briefing on 1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid (CAS: 1368555-14-9)
The compound 1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid (CAS: 1368555-14-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the unique structural features of this pyrazole derivative, which combines a hydroxyethyl group with a thiophene moiety, offering a versatile scaffold for drug development. The carboxylic acid functionality further enhances its potential for interaction with biological targets, making it a promising candidate for further investigation.
In terms of synthesis, researchers have developed efficient routes to produce 1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid with high purity and yield. Key steps include the condensation of thiophene-2-carbaldehyde with hydrazine derivatives, followed by functionalization to introduce the hydroxyethyl and carboxylic acid groups. These synthetic approaches have been optimized to minimize side reactions and improve scalability.
Biological evaluations of this compound have revealed its activity against a range of targets, including enzymes involved in inflammatory pathways and cancer progression. Preliminary in vitro studies indicate that it exhibits moderate inhibitory effects on cyclooxygenase-2 (COX-2) and certain kinases, suggesting potential applications in anti-inflammatory and anticancer therapies. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic properties.
One of the most promising aspects of 1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid is its potential as a lead compound for structure-activity relationship (SAR) studies. Researchers are exploring modifications to its core structure to enhance potency, selectivity, and bioavailability. Computational modeling and molecular docking studies have provided insights into its binding modes with target proteins, guiding the design of next-generation derivatives.
Despite its promise, challenges remain in the development of this compound. Issues such as metabolic stability, solubility, and potential off-target effects need to be addressed through systematic optimization. Collaborative efforts between academic and industrial researchers are essential to advance this molecule from the bench to the clinic.
In conclusion, 1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid represents a valuable addition to the toolkit of medicinal chemists. Its unique structure and biological activity make it a compelling candidate for further research, with potential applications in multiple therapeutic areas. Continued investigation into its mechanisms of action and optimization of its pharmacological profile will be critical to unlocking its full potential.
1368555-14-9 (1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)